Cas no 1806061-29-9 (Ethyl 2-bromo-3-cyano-6-ethylbenzoate)

• Product Name: Ethyl 2-bromo-3-cyano-6-ethylbenzoate
• CAS No: 1806061-29-9
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948561
• Update Time: 2025-10-05

Ethyl 2-bromo-3-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-6-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-8-5-6-9(7-14)11(13)10(8)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ALNNQTAOKGEFDT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-3-cyano-6-ethylbenzoate

Comprehensive Overview of Ethyl 2-bromo-3-cyano-6-ethylbenzoate (CAS No. 1806061-29-9)

Ethyl 2-bromo-3-cyano-6-ethylbenzoate (CAS No. 1806061-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a bromo and cyano functional group, serves as a versatile intermediate in synthetic chemistry. Its ethylbenzoate backbone makes it particularly valuable for designing bioactive molecules, aligning with the growing demand for novel drug candidates and crop protection agents.

In recent years, the compound's potential applications have been explored in drug discovery and material science, reflecting broader industry trends toward sustainable and efficient synthesis methods. Researchers are increasingly focusing on halogenated compounds like Ethyl 2-bromo-3-cyano-6-ethylbenzoate due to their reactivity in cross-coupling reactions, a topic frequently searched in academic databases and AI-driven platforms. The compound's cyano group further enhances its utility in constructing heterocyclic frameworks, a key area in modern medicinal chemistry.

The synthesis of Ethyl 2-bromo-3-cyano-6-ethylbenzoate typically involves multi-step protocols, including esterification and halogenation processes. Its CAS No. 1806061-29-9 ensures precise identification in regulatory and commercial contexts, addressing the need for transparency in chemical sourcing—a hot topic in ESG (Environmental, Social, and Governance) discussions. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for end-users in high-value industries.

From an industrial perspective, the compound aligns with the rising interest in green chemistry and atom economy. Its structural features enable efficient derivatization with minimal waste, resonating with sustainability goals. Additionally, the integration of AI-driven retrosynthesis tools has streamlined the exploration of its applications, a trend highlighted in recent scientific literature and patent filings. This synergy between traditional chemistry and cutting-edge technology underscores the compound's relevance in contemporary research.

In conclusion, Ethyl 2-bromo-3-cyano-6-ethylbenzoate (CAS No. 1806061-29-9) represents a compelling case study in the intersection of synthetic innovation and industrial demand. Its adaptability to diverse reaction conditions and alignment with global research priorities ensure its continued prominence in scientific discourse. As the chemical industry evolves, compounds like this will likely play a pivotal role in addressing challenges ranging from drug development to sustainable manufacturing.